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Compound of Interest

Compound Name: 1-Chlorohexane
CAS No.: 70776-07-7
Cat. No.: B7769338

Get Quote

Executive Safety Profile

1-Chlorohexane (Hexyl chloride) presents a dual-hazard profile: it is a Flammable Liquid
(Category 3) and a Halogenated Organic Solvent.[1] While it shares the lipophilic properties of
hexane, the chlorine substitution increases its polarity and permeation aggression against

standard polymers.[2]

Critical Hazard Data:
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Property Value Operational Implication

Unique identifier for
CAS Number 544-10-5 inventory/waste tracking.

[1]

High Risk. Vapors can ignite at
Flash Point 26°C - 27°C (79°F) room temperature.[2][1]
Grounding is mandatory.[2][1]

) Requires flame-resistant
o H226 (Flammable), H315 (Skin ) )
GHS Classification ) ] clothing and chemical splash
Irrit.), H319 (Eye Irrit.)[2][1] ]
protection.[1]

| Solubility | Immiscible with water | Do not use water to clean spills; it will spread the burning
liquid.[1] |

The Barrier Strategy: Glove Selection Protocol

The "Nitrile Fallacy": Many researchers assume that because 1-chlorohexane is an alkyl chain
(like hexane), standard nitrile gloves provide extended protection.[2] This is incorrect. The
chlorine atom introduces a dipole moment that facilitates faster permeation through the nitrile
matrix compared to pure alkanes.[1]

Causality: Chlorinated hydrocarbons cause swelling and degradation in nitrile polymer
matrices, reducing breakthrough times significantly compared to non-chlorinated analogs.[2]

Glove Selection Matrix
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L Recommended .
Application . Breakthrough Time Protocol
Material

Technique: Wear two
pairs of 4-5 mil nitrile

. . gloves.[2] If splashed,
Incidental Splash Nitrile (Double

o 10-30 mins immediately strip the
(Pipetting, <10 mL) Gloved)

outer glove, inspect
the inner glove, and

replace.

Mandatory: Use for
spill cleanup or when
handling large
Immersion / Bulk Viton® or Silver ) volumes.[1] These
) ) >480 mins ] )
Transfer (>100 mL) Shield® (Laminate) materials resist the
swelling caused by

halogenated solvents.

[1]

Restriction: Excellent
resistance to 1-
) PVA (Polyvinyl ) chlorohexane but
Anhydrous Handling >480 mins ) )
Alcohol) dissolves in water.[1]
Use only for strictly

anhydrous processes.

Self-Validating Glove Check (The Inflation Test): Before donning Viton or Silver Shield gloves
(which are often re-used due to cost), perform this step:

o Trap air inside the glove by rolling the cuff.[1]
e Squeeze the glove to pressurize the fingers.[1]

« Listen/feel for air leaks.[1][3] If it leaks air, it will leak chemical. Discard immediately.[1]

Respiratory & Body Defense
Respiratory Protection
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1-Chlorohexane has a vapor pressure of ~9.37 mmHg at 25°C. While not highly volatile like
dichloromethane, its vapors are heavier than air and will accumulate in the "breathing zone"
(lower 12 inches of the hood).[2]

e Primary Engineering Control: Chemical Fume Hood (Face velocity: 100 fpm).[1]

e Secondary Protection (Outside Hood): Full-face respirator with Organic Vapor (OV)
cartridges (Black label).[1]

o Why: The OV cartridge contains activated charcoal which adsorbs the organic solvent.[1]

o Change Schedule: If you taste/smell a "sweet" solvent odor, the cartridge is saturated
(breakthrough).[1] Replace immediately.

Body & Eye Protection[1][4][5][6]

o Eyes: Chemical Splash Goggles (ANSI Z87.1).[1] Note: Safety glasses are insufficient for
liquids that are both flammable and irritating; vapors can bypass glasses.

o Body:Flame-Resistant (FR) Lab Coat.

o Material: Nomex or treated cotton.[1] Avoid synthetic blends (polyester/nylon) which melt
into the skin during a flash fire.[1]

o Static Control: 1-Chlorohexane is a static accumulator.[1] Wear cotton clothing
underneath PPE to reduce static discharge potential.[1]

Operational Workflows
Workflow Logic Diagram

The following diagram outlines the decision process for selecting PPE and engineering controls
based on the volume of 1-chlorohexane handled.
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Task: Handling 1-Chlorohexane

Check Volume / Operation

Prep/Synthesis

Small Scale Large Scale / Bulk
(< 10 mL, Pipetting) (> 100 mL, Pouring)

Engineering Control: Engineering Control:

Standard Fume Hood Fume Hood + Grounding Cables

Gloves: Gloves:
Double Nitrile (Splash Only) Viton® or Silver Shield®

Body/Eye:
FR Lab Coat + Splash Goggles

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on operational scale. Note the escalation to
grounding and heavy-duty gloves for bulk handling.

Step-by-Step Handling Protocol
A. Bulk Transfer (>100 mL)
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Bonding & Grounding: Connect a grounding wire between the source drum and the receiving
vessel before opening the container.[1] 1-Chlorohexane has low conductivity and generates
static charge during flow.[1]

PPE Check: Don Viton gloves and FR lab coat.[1]
Ventilation: Ensure sash is at the working height marker.

Transfer: Pour slowly to minimize splashing. Use a funnel made of compatible material
(Glass or HDPE; avoid Polystyrene).[2][1]

. Waste Disposal
Classification:Halogenated Organic Waste.[1]

Segregation: Do NOT mix with non-halogenated solvents (e.g., Acetone, Hexane) if your
facility separates them.[2] Halogenated waste is significantly more expensive to incinerate;
mixing contaminates the cheaper non-halogenated stream.[1]

Container: Store in amber glass or HDPE containers. Ensure the cap has a PTFE liner to
prevent gasket swelling.[1]

Emergency Response Protocols
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Scenario

Immediate Action

Secondary Action

Skin Contact

Flush immediately with water
for 15 mins.[1][3] Soap is
essential (lipophilic chemical).

[1]

Remove contaminated clothing
carefully.[1][3][6] If skin is
red/blistered, seek medical

attention.[1]

Eye Contact

Irrigate at eyewash station for
15 mins. Hold eyelids open.

Do not rub eyes.[1] Seek

ophthalmological evaluation.

] o Place in a fume hood to
) Cover with vermiculite or )
Spill (< 100 mL) evaporate or seal in a waste

activated charcoal pads.[1]
bag.[1]

Call EHS/Fire Dept.[1] Do not
attempt cleanup without SCBA

Spill (> 100 mL) Evacuate the lab. Pull fire

ill (> m

P alarm if vapors are dense.[1] i o
if ventilation is poor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal Protective Equipment (PPE) for Handling 1-
Chlorohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769338/docs#personal-protective-equipment-ppe-
for-handling-1-chlorohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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